Cas no 873300-61-9 (3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)-)

• Product Name: 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)-
• CAS No: 873300-61-9
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 1883315
• PubChem ID: 20983048
• Update Time: 2025-11-06

3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)-
• 2-CHLORO-6-ISOPROPYLQUINOLINE-3-CARBALDEHYDE
• 873300-61-9
• EN300-703656
• 2-chloro-6-(propan-2-yl)quinoline-3-carbaldehyde
• AKOS015949155

• Inchi： 1S/C13H12ClNO/c1-8(2)9-3-4-12-10(5-9)6-11(7-16)13(14)15-12/h3-8H,1-2H3
• InChI Key： TWRIGSKFGWMKNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(C=CC(=C2)C(C)C)=N1

Computed Properties

• Exact Mass: 233.0607417Da
• Monoisotopic Mass: 233.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30Ų

Additional information on 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)-

Comprehensive Analysis of 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)- (CAS No. 873300-61-9)

The compound 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)- (CAS No. 873300-61-9) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a quinoline core substituted with a chloro group and an isopropyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

In recent years, the demand for 3-Quinolinecarboxaldehyde derivatives has surged, driven by their role in developing novel therapeutic agents. The 2-chloro-6-(1-methylethyl) substitution pattern enhances the molecule's reactivity, enabling its use in cross-coupling reactions and other advanced synthetic transformations. This aligns with the growing interest in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce complex molecules.

The compound's CAS No. 873300-61-9 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Its quinoline scaffold is particularly noteworthy, as this heterocyclic system is prevalent in many FDA-approved drugs, including antimalarials and anticancer agents. This connection to drug development and medicinal chemistry makes it a hot topic in scientific literature and patent filings.

From a technical perspective, 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)- exhibits distinct spectroscopic properties, such as characteristic NMR and IR signals, which facilitate its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure its quality, addressing the stringent requirements of regulatory bodies in the pharmaceutical sector.

Beyond its synthetic utility, this compound has garnered attention for its potential in material science. Its aromatic system and functional groups make it a candidate for designing organic semiconductors and fluorescent probes, areas that are rapidly evolving due to advancements in nanotechnology and optoelectronics. This versatility answers the rising demand for multifunctional organic compounds in high-tech applications.

In conclusion, 3-Quinolinecarboxaldehyde, 2-chloro-6-(1-methylethyl)- (CAS No. 873300-61-9) stands out as a pivotal building block in modern chemistry. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures its continued prominence in research and development. As the scientific community explores new frontiers, this compound will likely remain a key player in innovative solutions across multiple disciplines.